Cas no 27958-96-9 (Phenol, 3-[(diethylamino)methyl]-)

• Product Name: Phenol, 3-[(diethylamino)methyl]-
• CAS No: 27958-96-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1433234
• PubChem ID: 57346785
• Update Time: 2025-04-20

Phenol, 3-[(diethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(diethylamino)methyl]-
• 3-((Diethylamino)methyl)phenol
• 3-[(DIETHYLAMINO)METHYL]PHENOL
• AKOS020790888
• BS-32211
• SCHEMBL19686193
• CBA95896
• 3-[(Diethylamino)methyl]-phenol
• 3-(Diethylaminomethyl)phenol
• 27958-96-9

• Inchi： 1S/C11H17NO/c1-3-12(4-2)9-10-6-5-7-11(13)8-10/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： ORYMNFIEKDSDEM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CN(CC)CC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• PSA: 23.47